Cas no 145626-87-5 (Bis(2-mercaptoethyl)sulfone)
Bis(2-mercaptoethyl)sulfone is a sulfur-containing organic compound characterized by its two terminal thiol (-SH) groups and a central sulfone moiety. This structure imparts reactivity as a crosslinking agent or chain extender in polymer chemistry, particularly in thiol-ene click reactions and epoxy curing systems. Its high thermal stability and ability to form stable thioether linkages make it valuable for synthesizing high-performance elastomers, adhesives, and coatings. The sulfone group enhances rigidity and chemical resistance in resulting materials. The compound is also utilized in specialty applications such as controlled drug delivery systems and functionalized nanomaterials due to its bifunctional reactivity and compatibility with diverse synthetic protocols.
Bis(2-mercaptoethyl)sulfone structure
Product Name:Bis(2-mercaptoethyl)sulfone
CAS No:145626-87-5
MF:C4H10O2S3
MW:186.315997600555
CID:101534
PubChem ID:2735522
Update Time:2025-06-09
Bis(2-mercaptoethyl)sulfone Chemical and Physical Properties
Names and Identifiers
-
- Ethanethiol,2,2'-sulfonylbis-
- Bis(2-mercaptoethyl)sulfone
- 2,2'-Sulphonyldiethanethiol
- Ethanethiol,2,2'-sulfonylbis
- UNII-296JAR8KSL
- Bis(2-thioethyl) sulphone
- 2,2'-Sulfonylbis-ethanethiol
- Bis(2-mercaptoethyl) sulphone, 2,2'-Sulphonyldiethanethiol
- Ethanethiol, 2,2'-sulfonylbis-
- Bis(2-mercaptoethyl)sulfone [MI]
- 2,2'-Sulfonylbis(ethane-1-thiol)
- AKOS030240207
- Bis-(2-mercaptoethyl)sulfone
- DTXSID90370769
- 145626-87-5
- SCHEMBL708017
- Q27254395
- starbld0008611
- 2,2'-Sulphonyldiethane-1-thiol
- 296JAR8KSL
- 2-(2-sulfanylethanesulfonyl)ethane-1-thiol
- MFCD00467637
- 2-(2-sulfanylethylsulfonyl)ethanethiol
- bis-(2-Mercaptoethyl) sulfone
- FT-0663325
- J-008131
- BMS-sulfone
- bis(2-mercaptoethyl)sulphone
-
- Inchi: 1S/C4H10O2S3/c5-9(6,3-1-7)4-2-8/h7-8H,1-4H2
- InChI Key: YWXCBLUCVBSYNJ-UHFFFAOYSA-N
- SMILES: S(CCS)(CCS)(=O)=O
Computed Properties
- Exact Mass: 185.98400
- Monoisotopic Mass: 185.98429308g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Melting Point: 57-58°C
- Stability/Shelf Life: Moisture Sensitive
- PSA: 120.12000
- LogP: 1.34160
- pka: pKa (aqueous soln at 25°): 7.9, 9.0
Bis(2-mercaptoethyl)sulfone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B482500-500mg |
Bis(2-mercaptoethyl)sulfone |
145626-87-5 | 500mg |
$ 196.00 | 2023-09-08 | ||
| TRC | B482500-1g |
Bis(2-mercaptoethyl)sulfone |
145626-87-5 | 1g |
$ 310.00 | 2022-06-07 | ||
| TRC | B482500-2g |
Bis(2-mercaptoethyl)sulfone |
145626-87-5 | 2g |
$ 707.00 | 2023-04-18 | ||
| TRC | B482500-5g |
Bis(2-mercaptoethyl)sulfone |
145626-87-5 | 5g |
$ 1556.00 | 2023-04-18 | ||
| TRC | B482500-10g |
Bis(2-mercaptoethyl)sulfone |
145626-87-5 | 10g |
$ 2743.00 | 2023-04-18 | ||
| TRC | B482500-1000mg |
Bis(2-mercaptoethyl)sulfone |
145626-87-5 | 1g |
$ 374.00 | 2023-04-18 | ||
| A2B Chem LLC | AA63632-50mg |
Ethanethiol, 2,2'-sulfonylbis- |
145626-87-5 | 50mg |
$175.00 | 2024-04-20 |
Bis(2-mercaptoethyl)sulfone Related Literature
-
Manpreet Wolfrum,Rainer Joachim Schwarz,Madeleine Schwarz,Markus Kramer,Clemens Richert Nanoscale 2019 11 14921
-
Vishnu Karthik Jothivasan,Chris J. Hamilton Nat. Prod. Rep. 2008 25 1091
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